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Compound of Interest

Compound Name: 4-(Oxan-4-yl)aniline

Cat. No.: B1321735 Get Quote

Essential Safety and Handling Guide for 4-
(Oxan-4-yl)aniline
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety, handling, and disposal information for 4-(Oxan-4-yl)aniline,

a compound utilized in advanced scientific research. Adherence to these protocols is essential

for ensuring a safe laboratory environment and mitigating potential risks. This information is

synthesized from safety data for structurally related compounds, including aromatic amines, in

the absence of a specific Safety Data Sheet (SDS) for 4-(Oxan-4-yl)aniline.

Hazard Profile and Safety Summary
While a specific Safety Data Sheet (SDS) for 4-(Oxan-4-yl)aniline is not readily available, the

known hazards of structurally similar aromatic amines provide a strong basis for a cautious

approach. Anilines are generally known to be:

Toxic if swallowed, inhaled, or in contact with skin.[1][2][3][4]

A cause of serious eye damage.[2][3][4]

Suspected of causing genetic defects and cancer.[1][2][3][4]

A cause of damage to organs through prolonged or repeated exposure.[2][3]
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Very toxic to aquatic life with long-lasting effects.[1][2]

Therefore, 4-(Oxan-4-yl)aniline must be handled with extreme care, treating it as a hazardous

substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against potential exposure when

handling 4-(Oxan-4-yl)aniline.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[5]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[5][6]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene, double-

gloving recommended)

To prevent skin contact. Given

that all disposable gloves are

permeable to some extent, it is

advisable to wear two pairs

(double-gloving) and change

them frequently.[5][6]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific conditions and

exposure assessment.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 4-(Oxan-4-yl)aniline is crucial for safety and experimental

integrity.
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Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[5]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

Step 2: Handling the Compound

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood.

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
Under no circumstances should 4-(Oxan-4-yl)aniline or its waste be disposed of down the

drain or in regular trash.[7] It must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Contaminated consumables (e.g., gloves, weighing paper, paper towels) should

be collected in a dedicated, clearly labeled hazardous waste container.
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Liquid Waste: Solutions containing 4-(Oxan-4-yl)aniline should be collected in a separate,

compatible, and clearly labeled liquid hazardous waste container.[7]

Waste Container Management:

Use only containers approved for hazardous waste collection that are compatible with the

chemical.[7]

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "4-
(Oxan-4-yl)aniline".[7]

Keep the waste container tightly sealed when not in use to prevent the release of fumes.[7]

Store waste containers in a designated, cool, and well-ventilated secondary containment

area, away from incompatible materials.[7]

Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) department, following all local, state, and federal regulations.

Experimental Protocols and Data Presentation
As no specific experimental data for 4-(Oxan-4-yl)aniline was found, this section will be

populated as reliable data becomes available. The following table provides a template for

summarizing key safety and physical property data, which should be filled in once a specific

SDS is obtained.
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Property Value Source

Molecular Formula C₁₁H₁₅NO [8]

Molecular Weight 177.25 g/mol [8]

Appearance Powder [8]

Storage Temperature Room temperature [8]

Signal Word Warning [8]

Hazard Statements
H302, H312, H315, H319

(Based on similar compounds)
[9]

Visualizations
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PPE Selection Workflow for Handling 4-(Oxan-4-yl)aniline

Start: Handling 4-(Oxan-4-yl)aniline

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear NIOSH-Approved Respirator

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-(Oxan-4-yl)aniline.
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Operational and Disposal Workflow for 4-(Oxan-4-yl)aniline

Preparation

Handling (in Fume Hood)

Post-Handling & Cleanup Waste Disposal

Conduct Risk Assessment

Don Appropriate PPE

Weigh Compound

Prepare Solution

Perform Reaction

Decontaminate Work Area Segregate Solid & Liquid Waste

Remove PPE Correctly

Wash Hands Thoroughly

Label Hazardous Waste Containers

Store Waste in Secondary Containment

Dispose via EHS

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 4-(Oxan-4-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

